Cas no 18916-45-5 (Quinoxaline, 2-methyl-, 4-oxide)

• Product Name: Quinoxaline, 2-methyl-, 4-oxide
• CAS No: 18916-45-5
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 123251
• PubChem ID: 594807
• Update Time: 2025-04-18

Quinoxaline, 2-methyl-, 4-oxide Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 2-methyl-, 4-oxide
• 2-Methylquinoxaline 4-oxide
• 3-methyl-1-oxidoquinoxalin-1-ium
• DTXSID10344164
• 18916-45-5

• Inchi： 1S/C9H8N2O/c1-7-6-11(12)9-5-3-2-4-8(9)10-7/h2-6H,1H3
• InChI Key： GENNPRIQHQRRPM-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=C(C)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.4Ų

Experimental Properties

• PSA: 39.83